N-(2-chloro-4-iodophenyl)-2-methyl-3-nitrobenzamide

• IUPAC Name: N-(2-chloro-4-iodophenyl)-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C14H10ClIN2O3/c1-8-10(3-2-4-13(8)18(20)21)14(19)17-12-6-5-9(16)7-11(12)15/h2-7H,1H3,(H,17,19)
• InChI Key: UPOGUOHBKQILSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=C(C=C(C=C2)I)Cl
• Molecular Formula: C14H10ClIN2O3
• Molecular Weight: 416.60 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the appropriate benzene derivative. The nitro, methyl, chloro, and iodo groups would be added in subsequent steps through various reactions such as nitration, halogenation, and Friedel-Crafts alkylation. The final step would likely involve the conversion of an appropriate carboxylic acid or acyl chloride derivative to the benzamide using a reaction such as amide coupling.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple substituents on the benzene rings. The electron-withdrawing nitro group and the electron-donating methyl group would create areas of relative positive and negative charge, respectively, which could have implications for the compound’s reactivity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the various substituents on the benzene rings. For example, the nitro group is a strong electron-withdrawing group and would likely make the benzene ring to which it’s attached more susceptible to electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar amide group and the halogens could increase its melting and boiling points relative to a simple benzene derivative.

Safety and Hazards

As with any chemical compound, handling “N-(2-chloro-4-iodophenyl)-2-methyl-3-nitrobenzamide” would require appropriate safety precautions. The compound could potentially be harmful if ingested, inhaled, or if it comes into contact with the skin.

Future Directions

The potential applications of “N-(2-chloro-4-iodophenyl)-2-methyl-3-nitrobenzamide” would depend on its physical, chemical, and biological properties. If it exhibits interesting biological activity, it could be further studied as a potential pharmaceutical compound.